Cas no 378200-30-7 (8-(benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 378200-30-7
• MF: C₂₂H₂₂N₄O₂S
• MW: 406.500683307648
• CID: 5866472
• PubChem ID: 988169
• Update Time: 2025-10-31

8-(benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(benzylthio)-1,3-dimethyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-[(3-methylphenyl)methyl]-8-[(phenylmethyl)thio]-
• AKOS001368578
• F1051-0088
• NCGC00304539-01
• 8-(benzylthio)-1,3-dimethyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione
• 8-benzylsulfanyl-1,3-dimethyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• AB01301144-01
• Z238921036
• 378200-30-7
• 8-(benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C22H22N4O2S/c1-15-8-7-11-17(12-15)13-26-18-19(24(2)22(28)25(3)20(18)27)23-21(26)29-14-16-9-5-4-6-10-16/h4-12H,13-14H2,1-3H3
• InChI Key： VVQQVBXMVHCTQK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(N(C)C(=O)N(C)C2=O)N=C1SCC1=CC=CC=C1

Computed Properties

• Exact Mass: 406.14634713g/mol
• Monoisotopic Mass: 406.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 630.7±65.0 °C(Predicted)
• pka: -1.61±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-(Benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 378200-30-7)

8-(Benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 378200-30-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the purine family and is characterized by its unique structural features, including a benzylsulfanyl group and a 3-methylphenylmethyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 8-(Benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is highly intricate, with multiple functional groups that can interact with various biological targets. The presence of the benzylsulfanyl group and the 3-methylphenylmethyl substituent imparts specific chemical properties that are crucial for its biological activity. Recent studies have focused on elucidating the mechanisms by which this compound exerts its effects on cellular processes and disease states.

In the realm of medicinal chemistry, 8-(Benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 8-(Benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been studied for its potential neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest that it may have therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 8-(Benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione have also been extensively investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This compound has good oral bioavailability and can readily cross the blood-brain barrier (BBB), making it suitable for systemic administration in various therapeutic settings.

In terms of safety and toxicity profiles, 8-(Benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been found to be well-tolerated in preclinical studies. Toxicity assessments have revealed no significant adverse effects at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 8-(Benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a series of multi-step reactions that require precise control over reaction conditions and purification techniques. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These improvements have facilitated its availability for further research and development.

In conclusion, 8-(Benzylsulfanyl)-1,3-dimethyl-7-(3-methylphenyl)methyl-2,3,6,7-tetrahydro-1H-purine-2，6-dione (CAS No. 378200-30-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, 8-(Benzylsulfanyl)-1， 3-dimethyl - 7 - ( 3 - methylpheny l) methyl - 2， 3， 6， 7 - tetrahyd ro - 1 H - purin e - 2， 6 - dione (CAS No. 378200 - 30 - 7) may play a significant role in the development of novel treatments for various diseases.